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Compound of Interest

Compound Name: acetylglycyl-N-methylamide

CAS No.: 7606-79-3

Cat. No.: B556400

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the synthesis of acetylglycyl-N-
methylamide, a simple yet important dipeptide derivative often used in biochemical and

medicinal chemistry research. The protocol is divided into two main stages: the synthesis of the

precursor N-acetylglycine, followed by the coupling reaction with methylamine to yield the final

product.

I. Synthesis of N-Acetylglycine
This initial step involves the acetylation of the amino acid glycine. The following protocol is

adapted from established methods.

Experimental Protocol
Dissolution of Glycine: In a 1 L Erlenmeyer flask equipped with a mechanical stirrer, dissolve

75 g (1 mole) of glycine in 300 mL of water with vigorous stirring. Continue stirring until the

glycine is nearly completely dissolved.
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Addition of Acetic Anhydride: To the glycine solution, add 215 g (2 moles) of 95% acetic

anhydride in a single portion.

Reaction: Continue to stir the mixture vigorously for 15-20 minutes. The reaction is

exothermic, and the solution will become hot. N-acetylglycine may begin to crystallize during

this time.

Crystallization: Place the reaction flask in a refrigerator (5-7°C) overnight to ensure complete

crystallization of the product.

First Crop Isolation: Collect the crystalline precipitate by vacuum filtration using a Büchner

funnel. Wash the crystals with a small amount of ice-cold water.

Drying: Dry the collected product at 100-110°C. This first crop of N-acetylglycine typically

weighs between 75-85 g and has a melting point of 207-208°C.

Second Crop Isolation: Take the combined filtrate and washings and evaporate to dryness

under reduced pressure using a water bath at 50-60°C.

Recrystallization: Recrystallize the residue from 75 mL of boiling water. Collect the resulting

crystals, wash with ice-cold water, and dry as before. This second crop will yield an

additional 20-30 g of product.

Further Concentration: The mother liquor from the recrystallization can be further

concentrated to yield an additional 4-6 g of slightly less pure product.

Final Yield: The total yield of N-acetylglycine is typically in the range of 104-108 g (89-92% of

the theoretical amount).[1]

II. Synthesis of Acetylglycyl-N-methylamide
This stage involves the coupling of the synthesized N-acetylglycine with methylamine using a

carbodiimide-mediated reaction. 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) is a

common and effective coupling agent for this purpose.
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Reactant Preparation: In a round-bottom flask, dissolve N-acetylglycine (1 equivalent) and 1-

hydroxybenzotriazole (HOBt) (1.1 equivalents) in a suitable anhydrous solvent such as

dichloromethane (DCM) or dimethylformamide (DMF).

Activation: Cool the solution to 0°C in an ice bath. Add 1-Ethyl-3-(3-

dimethylaminopropyl)carbodiimide (EDC) (1.1 equivalents) to the solution while stirring.

Allow the mixture to stir at 0°C for 30 minutes to activate the carboxylic acid.

Amine Addition: Add a solution of methylamine (e.g., methylamine hydrochloride with a base

like triethylamine, or a solution of methylamine in a solvent) (1.2 equivalents) to the reaction

mixture.

Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. The

progress of the reaction can be monitored by thin-layer chromatography (TLC).

Work-up:

If using DCM, wash the organic layer sequentially with a mild acid (e.g., 1M HCl), a mild

base (e.g., saturated NaHCO₃ solution), and brine.

If using DMF, the solvent can be removed under reduced pressure. The residue can then

be dissolved in a suitable organic solvent (like ethyl acetate) and washed as described

above.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or

magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude

product.

Purification: The crude acetylglycyl-N-methylamide can be purified by recrystallization from

a suitable solvent system, such as ethanol/ether or ethyl acetate/ethanol.[2]
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Parameter N-Acetylglycine Synthesis
Acetylglycyl-N-
methylamide Synthesis

Starting Materials Glycine, Acetic Anhydride N-Acetylglycine, Methylamine

Key Reagents - EDC, HOBt

Solvent Water DCM or DMF

Reaction Temperature Exothermic, then 5-7°C 0°C to Room Temperature

Reaction Time
15-20 minutes stirring, then

overnight
12-24 hours

Typical Yield 89-92%[1]

Good to excellent (specific

yield dependent on exact

conditions)
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Caption: Overall workflow for the synthesis of acetylglycyl-N-methylamide.
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Caption: Logical flow of the EDC/HOBt mediated amide coupling reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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